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Introduction

Syntide-2 is a synthetic peptide that serves as a versatile substrate for several
serine/threonine kinases, most notably Calcium/calmodulin-dependent protein kinase Il
(CaMKIl) and Protein Kinase C (PKC).[1][2] Its sequence, PLARTLSVAGLPGKK, is derived
from the phosphorylation site 2 on glycogen synthase.[1][2] Due to its specificity, Syntide-2 is a
valuable tool for monitoring the activity of these kinases during purification from cell lysates or
tissue homogenates. This document provides detailed protocols for using Syntide-2 in both
radioactive and non-radioactive kinase assays to identify active fractions from chromatography
columns.

Syntide-2 is an excellent substrate for CaMKII and a good substrate for PKC.[2] While other
kinases such as phosphorylase kinase and myosin light chain kinase can phosphorylate
Syntide-2, their efficiency is significantly lower.[2] This relative specificity makes Syntide-2 a
practical choice for tracking CaMKIl and PKC activity during the purification process, where a
rapid and reliable assay is essential for pooling the correct fractions for downstream
applications.

Signaling Pathways of Key Kinases Utilizing
Syntide-2
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Understanding the activation pathways of kinases that phosphorylate Syntide-2 is crucial for
designing and interpreting experiments. Below are simplified diagrams of the activation
pathways for CaMKIl and PKC.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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